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Compound of Interest

Compound Name: GSK3145095

Cat. No.: B607824

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Guide to
the Safe Handling and Disposal of GSK3145095, an Investigational RIP1 Kinase Inhibitor.

This document provides crucial safety and logistical information for the proper disposal of
GSK3145095. As an investigational compound with potential antineoplastic properties, it is
imperative to handle and dispose of this substance in accordance with hazardous and cytotoxic
waste regulations to ensure personnel safety and environmental protection.[1][2] The following
procedures are based on best practices for handling potent chemical compounds in a
laboratory setting.

Immediate Safety and Handling Precautions

Before beginning any procedure involving GSK3145095, it is essential to be familiar with its
properties and the necessary safety measures.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including double
chemotherapy gloves, a lab coat, and safety glasses.[1]

e Engineering Controls: Handle GSK3145095 in a designated area, such as a chemical fume
hood, to minimize inhalation exposure.

» Spill Management: In the event of a spill, isolate the area. Use an absorbent material to
contain the spill and decontaminate the area with a suitable solvent. Dispose of all cleanup
materials as hazardous waste.[3]
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Step-by-Step Disposal Protocol

The disposal of GSK3145095 and any contaminated materials must be managed as hazardous
chemical waste.[1][3]

o Waste Segregation: At the point of generation, separate all GSK3145095-contaminated
waste from other laboratory waste streams.[3][4] This includes:

o

Unused or expired GSK3145095 powder or solutions.

[¢]

Empty vials and original packaging.

o

Contaminated labware (e.g., pipette tips, tubes, flasks).

o

Contaminated PPE (e.g., gloves, disposable lab coats).

o Spill cleanup materials.

o Waste Containment:

o Solid Waste: Place solid waste, such as contaminated PPE and labware, into a
designated, leak-proof, and puncture-resistant container clearly labeled for cytotoxic or
hazardous drug waste.[3]

o Liquid Waste: Collect unused solutions in a compatible, shatter-resistant, and leak-proof
container. Clearly label the container with "Hazardous Waste," "Cytotoxic," and
"GSK3145095," and indicate the solvent used.[3] Do not mix with other incompatible
waste streams.[1]

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of
directly into a designated sharps container for cytotoxic waste.[1][3] Syringes with any
residual volume of the drug must be disposed of as hazardous chemical waste in a
designated bulk waste container, not a standard sharps container.[1]

e Labeling and Storage:

o All waste containers must be clearly labeled as "Hazardous Waste - Cytotoxic" and include
the name "GSK3145095."[3]
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o Store waste containers in a secure, designated, and well-ventilated area away from
general lab traffic.[3] Access to this area should be restricted to authorized personnel.

e Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through a licensed
environmental health and safety (EH&S) vendor or your institution's hazardous waste
management program.[1][3][5] The standard method for the destruction of such
compounds is high-temperature incineration.[3][5]

Quantitative Data Summary

The following table summarizes key quantitative data for GSK3145095 based on available

information.
Parameter Value Source
Molecular Weight 397.38 g/mol MedchemExpress
) MedchemExpress, Selleck
IC50 (RIP1 Kinase) 6.3 nM ]
Chemicals
Solubility in DMSO = 250 mg/mL MedchemExpress
-20°C for 3 years; 4°C for 2
Storage (Powder) MedchemExpress
years
-80°C for 2 years; -20°C for 1
Storage (In Solvent) MedchemExpress

year

Experimental Protocols

While a specific disposal protocol for GSK3145095 is not publicly available, the following
general experimental protocols are cited in the literature for its use:

¢ In Vitro Kinase Assay: GSK3145095 is prepared in an assay buffer and serially diluted. The
inhibitor is added to a plate with the enzyme, and the reaction is initiated by adding ATP. The
reaction progresses for 5 hours at room temperature.[6]
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+ Human Whole Blood Stimulation Assay: The necroptosis pathway is activated using TNF
with a caspase inhibitor and a SMAC mimetic. GSK3145095's potency is measured by the
inhibition of cytokine MIP-13.[7]

Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of GSK3145095
and related materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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